Cas no 1691964-19-8 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid
• CAS No: 1691964-19-8
• MF: C₂₂H₂₀N₂O₄S
• MW: 408.470204353333
• CID: 5925172
• PubChem ID: 104863014
• Update Time: 2025-10-29

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid
• EN300-1284562
• 1691964-19-8

• Inchi： 1S/C22H20N2O4S/c1-13-23-20(12-29-13)19(10-21(25)26)24-22(27)28-11-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,12,18-19H,10-11H2,1H3,(H,24,27)(H,25,26)
• InChI Key： HZZOOSLWVDYLQE-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 408.11437830g/mol
• Monoisotopic Mass: 408.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 117Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid

Comprehensive Analysis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid (CAS No. 1691964-19-8)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid (CAS No. 1691964-19-8) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected thiazole amino acid, is widely utilized in peptide synthesis, drug discovery, and bioconjugation. Its unique structural features, including the Fmoc group and the 2-methyl-1,3-thiazol-4-yl moiety, make it a versatile building block for designing novel therapeutics and biomaterials.

The Fmoc-protected amino acid derivative is particularly valued for its role in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to the rising demand for peptide-based drugs. With the global peptide therapeutics market projected to grow exponentially, researchers are increasingly focusing on high-purity amino acid derivatives like CAS 1691964-19-8 to ensure efficient and scalable peptide production. The compound’s thiazole ring further enhances its appeal, as this heterocycle is known for its bioactivity and presence in FDA-approved drugs.

One of the most searched questions in scientific forums is: "What are the applications of Fmoc-amino acids in drug development?" This compound addresses this query by serving as a key intermediate in the synthesis of peptide inhibitors, antibody-drug conjugates (ADCs), and targeted therapies. Its carboxylic acid functional group allows for further modifications, enabling chemists to tailor its properties for specific biomedical applications. Additionally, the 2-methyl-1,3-thiazol-4-yl group contributes to improved metabolic stability, a critical factor in the design of orally bioavailable drugs.

From an SEO perspective, terms like "buy Fmoc-thiazole amino acid", "CAS 1691964-19-8 supplier", and "Fmoc-protected peptide synthesis reagents" are frequently queried by researchers and procurement specialists. This reflects the growing commercial demand for specialized amino acid derivatives. The compound’s high solubility in organic solvents and compatibility with standard SPPS protocols further solidify its position as a preferred choice in modern laboratories.

In the context of sustainability, the pharmaceutical industry is increasingly adopting green chemistry principles. 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid aligns with this trend, as its synthesis can be optimized to minimize waste and reduce hazardous byproducts. Researchers are also exploring its potential in biodegradable materials and bioorthogonal chemistry, areas that resonate with the broader push for eco-friendly innovations.

Another hot topic is the role of heterocyclic compounds in combating antimicrobial resistance (AMR). The thiazole ring in this molecule has demonstrated antimicrobial and anti-inflammatory properties in related structures, sparking interest in its potential for developing new antibacterial agents. This aligns with the WHO’s priority list of pathogens, making CAS 1691964-19-8 a candidate for future antimicrobial research.

In summary, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methyl-1,3-thiazol-4-yl)propanoic acid (CAS No. 1691964-19-8) is a multifaceted compound with applications spanning peptide therapeutics, drug discovery, and sustainable chemistry. Its structural uniqueness and adaptability to modern synthetic challenges make it a valuable asset for researchers aiming to address pressing healthcare and environmental needs.